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Abstract
These application notes provide a detailed protocol for the preparation of a stock solution of c-
Met-IN-22, a potent, orally active inhibitor of the c-Met receptor tyrosine kinase. The c-Met

signaling pathway is a critical driver in the progression of various cancers, making inhibitors like

c-Met-IN-22 valuable tools in oncological research and drug development. Proper preparation

of the stock solution is crucial for ensuring accurate and reproducible experimental results. This

document outlines the necessary materials, step-by-step procedures for dissolution, and

recommendations for storage to maintain the integrity and activity of the compound.

Introduction to c-Met-IN-22
c-Met, the receptor for hepatocyte growth factor (HGF), is a receptor tyrosine kinase that plays

a key role in cell proliferation, survival, motility, and invasion. Dysregulation of the HGF/c-Met

signaling pathway is implicated in the pathogenesis and metastasis of numerous human

cancers. c-Met-IN-22 is a small molecule inhibitor that targets the kinase activity of c-Met with

high potency (IC₅₀ = 2.54 nM), thereby blocking downstream signaling cascades.[1] Its

antiproliferative and pro-apoptotic effects have been demonstrated in various cancer cell lines.

[1] Accurate preparation of c-Met-IN-22 stock solutions is the first critical step for in vitro and in

vivo studies investigating its therapeutic potential.
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Quantitative Data Summary
A compilation of the key quantitative data for c-Met-IN-22 is presented in Table 1 for easy

reference. This information is essential for accurate calculations and preparation of stock

solutions.

Table 1: Quantitative Data for c-Met-IN-22

Property Value Source

Catalog Number HY-157387 MedchemExpress.com[1]

Molecular Weight 512.74 g/mol MedchemExpress.com[1]

IC₅₀ (c-Met) 2.54 nM MedchemExpress.com[1]

Recommended Solvent Dimethyl sulfoxide (DMSO) MedchemExpress.com

Solubility in DMSO Not explicitly stated. N/A

Appearance Solid powder General knowledge

Experimental Protocol: Preparation of a 10 mM c-
Met-IN-22 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of c-Met-IN-22 in dimethyl

sulfoxide (DMSO).

Materials and Equipment
c-Met-IN-22 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes (P1000, P200, P20) and sterile pipette tips
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Vortex mixer

Optional: Water bath or sonicator

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds and solvents.

Handle c-Met-IN-22 powder in a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for c-Met-IN-22 and DMSO for complete safety

information.

Step-by-Step Procedure
Calculate the required mass of c-Met-IN-22:

To prepare a 10 mM stock solution, use the following formula: Mass (mg) = Desired

Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x 1000

For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution: Mass (mg) =

0.01 mol/L x 0.001 L x 512.74 g/mol x 1000 = 5.1274 mg

Accurately weigh out approximately 5.13 mg of c-Met-IN-22 powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube. Record the exact weight.

Add the solvent:

Based on the actual weight of the c-Met-IN-22 powder, calculate the precise volume of

DMSO needed to achieve a 10 mM concentration. Volume (mL) = (Mass (mg) / Molecular

Weight ( g/mol )) / Desired Concentration (mmol/L)

For example, if you weighed out 5.13 mg: Volume (mL) = (5.13 mg / 512.74 g/mol ) / 10

mmol/L = 1.00 mL
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Carefully add the calculated volume of DMSO to the microcentrifuge tube containing the c-
Met-IN-22 powder.

Dissolve the compound:

Tightly cap the microcentrifuge tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If the compound does not dissolve completely, you can gently warm the solution in a water

bath (not exceeding 37°C) for a few minutes or briefly sonicate it.

Storage of the Stock Solution:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles

which can degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in cell culture medium to the

desired final concentration. It is crucial to ensure that the final concentration of DMSO in the

cell culture does not exceed a level that is toxic to the cells, typically below 0.5%.

Signaling Pathway and Experimental Workflow
Diagrams
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The following diagrams illustrate the c-Met signaling pathway and the experimental workflow for

preparing the c-Met-IN-22 stock solution.

c-Met Signaling Pathway

HGF
(Ligand)

c-Met Receptor

Binds

Dimerization &
Autophosphorylation

Downstream Signaling
(e.g., PI3K/AKT, RAS/MAPK)

Activates

Cellular Responses:
- Proliferation

- Survival
- Motility

- Invasion

c-Met-IN-22

Inhibits

Click to download full resolution via product page

Caption: Simplified diagram of the HGF/c-Met signaling pathway and the inhibitory action of c-
Met-IN-22.
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Workflow for c-Met-IN-22 Stock Solution Preparation
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Caption: Step-by-step workflow for the preparation and storage of a c-Met-IN-22 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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